![molecular formula C18H23N3O B8611936 2,6-Di-tert-butyl-4-[(pyrazin-2-yl)imino]cyclohexa-2,5-dien-1-one CAS No. 114548-44-6](/img/structure/B8611936.png)
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REACTION_CXSMILES
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[C:1]([C:5]1[C:6](=[O:16])[C:7]([C:12]([CH3:15])([CH3:14])[CH3:13])=[CH:8][C:9](=O)[CH:10]=1)([CH3:4])([CH3:3])[CH3:2].[NH2:17][C:18]1[CH:23]=[N:22][CH:21]=[CH:20][N:19]=1.O1CCCC1.N1C=CC=CC=1>ClC(Cl)C.[Ti](Cl)(Cl)(Cl)Cl>[C:1]([C:5]1[C:6](=[O:16])[C:7]([C:12]([CH3:15])([CH3:14])[CH3:13])=[CH:8][C:9](=[N:17][C:18]2[CH:23]=[N:22][CH:21]=[CH:20][N:19]=2)[CH:10]=1)([CH3:4])([CH3:3])[CH3:2]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)C=1C(C(=CC(C1)=O)C(C)(C)C)=O
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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NC1=NC=CN=C1
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Name
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Quantity
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300 mL
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Type
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reactant
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Smiles
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O1CCCC1
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Name
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Quantity
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35 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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ClC(C)Cl
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Name
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Quantity
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70 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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24 mL
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Type
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catalyst
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Smiles
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[Ti](Cl)(Cl)(Cl)Cl
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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ClC(C)Cl
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Name
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Quantity
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17 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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6 mL
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Type
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catalyst
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Smiles
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[Ti](Cl)(Cl)(Cl)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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ClC(C)Cl
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Name
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Quantity
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12 mL
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Type
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catalyst
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Smiles
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[Ti](Cl)(Cl)(Cl)Cl
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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DISSOLUTION
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Details
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dissolved
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Type
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TEMPERATURE
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Details
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with heating
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Type
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ADDITION
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Details
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To the solution was added a yellow suspension (which
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Type
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CUSTOM
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Details
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had been prepared
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Type
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TEMPERATURE
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Details
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cooling
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Type
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TEMPERATURE
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Details
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was refluxed
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Type
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TEMPERATURE
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Details
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with heating for 1 hour
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Duration
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1 h
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Type
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ADDITION
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Details
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To the reaction mixture was added
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Type
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TEMPERATURE
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Details
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The resulting mixture was refluxed
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Type
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TEMPERATURE
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Details
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with heating for 2 hours
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Duration
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2 h
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Type
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ADDITION
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Details
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was added
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Type
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TEMPERATURE
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|
Details
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the resulting mixture was refluxed
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Type
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TEMPERATURE
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Details
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with heating for 30 minutes
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Duration
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30 min
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Type
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FILTRATION
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Details
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filtered through a Celite pad
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Type
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WASH
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Details
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the insoluble materials were washed there with ethyl acetate
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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Type
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CUSTOM
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Details
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the resulting crude product was purified by silica gel column chromatography (eluent: diethyl ether-hexane=1:10→1:1)
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Type
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WASH
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Details
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washed with cold hexane
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)C=1C(C(=CC(C1)=NC1=NC=CN=C1)C(C)(C)C)=O
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 58 g |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
